Cas no 1214372-36-7 (1-2-(Difluoromethoxy)-4-fluorophenylethan-1-one)

• Product Name: 1-2-(Difluoromethoxy)-4-fluorophenylethan-1-one
• CAS No: 1214372-36-7
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD14698493
• CID: 4578241
• PubChem ID: 46311632
• Update Time: 2025-05-22

1-2-(Difluoromethoxy)-4-fluorophenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(difluoromethoxy)-4-fluorophenyl]ethan-1-one
• 1214372-36-7
• Z1080683588
• EN300-96831
• 1-[2-(difluoromethoxy)-4-fluorophenyl]ethanone
• SCHEMBL25804429
• AKOS012366979
• G54737
• 1-2-(Difluoromethoxy)-4-fluorophenylethan-1-one

• MDL： MFCD14698493
• Inchi： 1S/C9H7F3O2/c1-5(13)7-3-2-6(10)4-8(7)14-9(11)12/h2-4,9H,1H3
• InChI Key： MWMOUUMPTVYZAJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C=C1OC(F)F)C

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(Difluoromethoxy)-4-fluorophenylethan-1-one

Recent Advances in the Study of 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one (CAS: 1214372-36-7)

In recent years, the compound 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one (CAS: 1214372-36-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and fluoro substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one, highlighting its efficiency and scalability. The researchers employed a novel catalytic system that significantly improved the yield and purity of the compound, making it more accessible for further pharmacological testing. This advancement is particularly noteworthy as it addresses previous challenges in the large-scale production of this compound.

Pharmacological evaluations of 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one have revealed its potential as an anti-inflammatory agent. In vitro and in vivo studies demonstrated that the compound effectively inhibits key inflammatory markers, such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory diseases. These findings were further supported by molecular docking studies, which identified strong interactions between the compound and specific inflammatory targets.

Another area of interest is the role of 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one in central nervous system (CNS) disorders. Preliminary research indicates that the compound may modulate neurotransmitter systems, particularly those involving GABA and glutamate. This dual modulation could pave the way for new treatments for anxiety and epilepsy, although further clinical trials are needed to confirm these effects.

In addition to its therapeutic potential, 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one has been investigated for its use as a fluorescent probe. Its unique electronic properties make it suitable for imaging applications, particularly in tracking cellular processes in real-time. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its versatility in biomedical research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one. Current research is focused on structural modifications to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one (CAS: 1214372-36-7) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory therapies to CNS disorder treatments and diagnostic imaging, highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.